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Compound of Interest

Compound Name: Oxonia Active

Cat. No.: B1202147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety precautions for handling concentrated

Oxonia Active. It is not a substitute for a thorough review of the manufacturer's Safety Data

Sheet (SDS), formal safety training, and a comprehensive risk assessment for your specific

application. Always adhere to your institution's safety protocols and regulatory guidelines.

Introduction
Oxonia Active is a concentrated antimicrobial agent and sanitizer that contains peroxyacetic

acid (PAA), hydrogen peroxide, and acetic acid in an aqueous solution.[1][2][3] Due to its

strong oxidizing and corrosive properties, handling concentrated Oxonia Active presents

significant health and safety risks.[4][5] Exposure can cause severe irritation and burns to the

skin, eyes, and respiratory tract.[6][7] This document outlines essential safety precautions,

handling protocols, and emergency procedures to minimize risks for laboratory personnel.

Hazard Identification and Exposure Limits
Concentrated Oxonia Active is classified as a hazardous substance that is corrosive, an

oxidizer, and potentially toxic.[3][8][9] It can cause severe skin burns, serious eye damage, and

respiratory irritation.[3][9]

Table 1: Exposure Limits for Active Components
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Component
OSHA PEL
(TWA)

ACGIH TLV
(TWA)

ACGIH TLV
(STEL)

NIOSH REL
(TWA)

NIOSH IDLH

Peroxyacetic

Acid (PAA)

No specific

PEL[10]

Not

established

0.4 ppm (15

min)[1]

Not

established

0.64 ppm (1.7

mg/m³)[2]

Hydrogen

Peroxide

1 ppm (1.4

mg/m³)

1 ppm (1.4

mg/m³)
-

1 ppm (1.4

mg/m³)
75 ppm

Acetic Acid
10 ppm (25

mg/m³)

10 ppm (25

mg/m³)

15 ppm (37

mg/m³)

10 ppm (25

mg/m³)
50 ppm

Data sourced

from

respective

agency

publications.

[2][11]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and appropriate PPE is

mandatory.

Ventilation: All handling of concentrated Oxonia Active must be conducted in a well-

ventilated area.[12][13] A certified chemical fume hood is the preferred engineering control to

minimize inhalation of vapors.[14] The ventilation system should be separate from other

exhaust systems and designed to exhaust directly to the outside.[12]

Safety Stations: Emergency eyewash stations and safety showers must be readily

accessible in the immediate work area.[7][12]

A comprehensive PPE regimen is critical to prevent direct contact with concentrated Oxonia
Active.[4][10]

Table 2: Recommended Personal Protective Equipment
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Body Part Recommended PPE
Material/Specification
Examples

Eyes/Face
Chemical safety goggles and a

face shield.[12][14]

ANSI Z87.1 compliant. A full-

face respirator can also

provide eye protection.[15]

Hands Chemical-resistant gloves.[12]

Nitrile or neoprene are

compatible materials.[16]

Glove length and thickness

should be selected based on

the specific task and potential

for contact.[16]

Body

Impervious coveralls or a

chemical-resistant apron over

lab coat.[12]

Tychem® or similar chemically

resistant material.[16]

Feet
Closed-toe shoes, preferably

chemical-resistant boots.[12]
Rubber or neoprene boots.[12]

Respiratory

Required when engineering

controls are insufficient or

during spill response.

Full-face, air-purifying

respirator with acid gas/organic

vapor cartridges.[6][16] For

unknown concentrations or

major spills, a Self-Contained

Breathing Apparatus (SCBA) is

necessary.[16]

Experimental Protocol: Preparation of a Diluted
Working Solution
This protocol details the steps for safely diluting concentrated Oxonia Active.

Concentrated Oxonia Active

Deionized or distilled water
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Appropriately sized, clean, and compatible container (e.g., polyethylene, glass, or stainless

steel)[4]

Calibrated measuring equipment (e.g., graduated cylinders, pipettes)

All required PPE as specified in Table 2.

Preparation:

Ensure the work area is clean and free of incompatible materials (e.g., organic materials,

combustibles, alkalis, metals).[9][17]

Don all required PPE before handling the concentrated solution.

Verify that the emergency eyewash and shower are unobstructed and functional.

Dilution:

Measure the required volume of deionized or distilled water and add it to the clean,

secondary container.

Always add the concentrated Oxonia Active to the water, never the other way around, to

prevent splashing of the concentrated chemical.

Slowly and carefully measure the required volume of concentrated Oxonia Active in the

chemical fume hood.

Gently add the measured concentrate to the water while stirring slowly to ensure mixing.

Post-Dilution:

Securely cap the diluted solution container. The container must be vented to prevent

pressure buildup.[4][17]

Clearly label the secondary container with the chemical name ("Diluted Oxonia Active"),

the final concentration, preparation date, and appropriate hazard warnings.

Thoroughly clean all non-disposable equipment used for measuring the concentrate.
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Properly dispose of any contaminated disposable items (e.g., pipette tips) as hazardous

waste.

Never return any unused Oxonia Active to the original container to avoid contamination

and decomposition.[4]

Safe Handling and Storage
Avoid all direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where Oxonia Active is handled.[7]

Use only clean equipment made from compatible materials like polyethylene, glass, or

stainless steel.[4]

Ensure containers are always vented as decomposition can release gas and cause pressure

buildup.[17]

Store in original, upright containers in a cool, dry, well-ventilated area, away from direct

sunlight and heat sources.[17][18][19]

Maintain storage temperatures below 30°C (86°F).[17][19]

Do not store on wooden pallets.[18][19]

Store away from incompatible materials such as combustibles, organic materials, reducing

agents, alkalis, and metal salts.[7][17] A separation distance of at least 5 meters (16.5 feet)

from such materials is recommended.[18]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

lukewarm water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids.

[20][21] Remove contact lenses if present and

easy to do.[21] Seek immediate medical

attention.[14]

Skin Contact

Immediately remove all contaminated clothing.

[7][20] Flush the affected skin area with plenty of

water for at least 15 minutes.[14] Seek

immediate medical attention.[7]

Inhalation

Move the victim to fresh air immediately.[14][20]

If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration.[20] Seek immediate medical

attention.

Ingestion

DO NOT induce vomiting.[20][21] If the person

is conscious, rinse their mouth with water and

have them drink 2 glasses of water.[22] Never

give anything by mouth to an unconscious

person.[14] Seek immediate medical attention.

[21]

Small Spills:

Evacuate non-essential personnel and ensure adequate ventilation.[12]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material like

sand or vermiculite.[7][12] Do not use organic or combustible materials for absorption.[14]

Collect the absorbed material into a compatible, labeled container for hazardous waste

disposal.

Clean the spill area thoroughly with water.[14]
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Large Spills:

Evacuate the area immediately and notify emergency personnel.[14]

Isolate the spill area and remove all ignition sources.[12]

Dike the spill with inert material to prevent it from spreading or entering waterways.[18]

Only personnel trained and equipped for hazardous material response should attempt to

clean up a large spill.

Disposal
Dispose of unused concentrated Oxonia Active and contaminated materials in accordance

with all local, state, and federal regulations for hazardous waste.[7]

Empty containers should be triple-rinsed with water before disposal.[18][19]

Visual Workflow and Pathway Diagrams
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Workflow for Handling Concentrated Oxonia Active

1. Preparation Phase

2. Handling & Dilution Phase

3. Post-Handling Phase

4. Emergency Response

Conduct Risk Assessment

Verify Engineering Controls
(Fume Hood, Eyewash/Shower)

Don Appropriate PPE

Prepare Clean Work Area

Measure Water into
Secondary Container

Measure Concentrate
in Fume Hood

Slowly Add Concentrate to Water

Cap, Vent, and Label
Diluted Solution

Clean Non-Disposable Equipment

Dispose of Contaminated Items
as Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Spill Occurs

Evacuate & Notify

Personnel Exposure

Administer First Aid

Follow Spill Cleanup Protocol Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for safely handling and diluting concentrated Oxonia Active.
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Emergency Response Pathway for Oxonia Active Incidents

Spill Response Exposure Response

Incident Occurs
(Spill or Exposure)

Evacuate Area

Spill

Remove Victim from
Exposure Source

Exposure

Notify Supervisor/
Emergency Services

Assess Spill Size
(Small vs. Large)

Cleanup with Inert
Absorbent & PPE

Small

Await HazMat Team

Large

Call for Assistance/
Emergency Services

Decontaminate
(Use Eyewash/Shower)

Remove Contaminated
Clothing

Seek Immediate
Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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